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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity of various compounds in

commercially available opioid immunoassays, with a specific focus on the alkaloid rheadine.

While numerous substances are known to produce false-positive results in these screening

tests, a review of current scientific literature reveals no documented evidence of cross-reactivity

for rheadine, a principal alkaloid found in the common poppy (Papaver rhoeas).

Introduction to Opioid Immunoassay Cross-
Reactivity
Screening immunoassays for opioids are designed to be sensitive to morphine and codeine.

However, due to structural similarities, other opioid compounds and even some structurally

unrelated molecules can bind to the antibodies used in these tests, leading to a false-positive

result. This phenomenon is known as cross-reactivity. Confirmatory testing using more specific

methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-

tandem mass spectrometry (LC-MS/MS) is essential to differentiate true positives from false

positives.

While the consumption of poppy seeds from Papaver somniferum (opium poppy) can lead to

positive opiate tests due to the presence of morphine and codeine, the distinct alkaloid profile

of Papaver rhoeas (common poppy), which includes rheadine, does not appear to pose a

similar risk based on available data.
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Comparative Analysis of Cross-Reactivity
The following table summarizes the cross-reactivity of various compounds in common opioid

immunoassays. It is important to note the absence of rheadine in this list, reflecting the lack of

scientific evidence for its cross-reactivity.
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Compound Class
Cross-Reactivity
with Opiate
Immunoassays

Supporting Data

Rheadine Rhoeadine Alkaloid

No evidence of cross-

reactivity found in

scientific literature.

-

Morphine Opiate High (Target analyte)
Calibrator for most

opiate immunoassays.

Codeine Opiate
High (Metabolizes to

morphine)

Opiate assays are

designed to detect

codeine.

Hydrocodone Semi-synthetic Opioid
Variable, generally

lower than morphine.

Some immunoassays

show limited cross-

reactivity.

Oxycodone Semi-synthetic Opioid

Very low to negligible

in standard opiate

assays.

Requires specific

oxycodone

immunoassays for

reliable detection.

Hydromorphone Semi-synthetic Opioid

Variable, reported

range of 20-50%

cross-reactivity at a

300 ng/mL cutoff.[1]

Can be detected by

some opiate

immunoassays, but

with reduced

sensitivity.[1]

Naloxone Opioid Antagonist
Can cross-react at

high concentrations.

Urine samples with

naloxone

concentrations of

6000 µg/L or higher

have produced

positive results in

some opiate

immunoassays.[2]

Quinolone Antibiotics

(e.g., ofloxacin,

Antibiotic Can cause false-

positive results.

Structurally unrelated

but have been
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levofloxacin) documented to

interfere with some

opiate immunoassays.

Rifampin Antibiotic
Can cause false-

positive results.

Known to interfere

with some opiate

screening tests.

Experimental Protocols
A standardized method for evaluating the cross-reactivity of a compound in an immunoassay

involves spiking a known concentration of the substance into drug-free urine and observing the

response of the assay.

General Protocol for Cross-Reactivity Testing
Preparation of Stock Solutions: A pure standard of the test compound (e.g., rheadine) is

dissolved in a suitable solvent (e.g., methanol, ethanol, or deionized water) to create a high-

concentration stock solution.

Serial Dilutions: The stock solution is serially diluted with drug-free human urine to create a

range of test concentrations.

Immunoassay Analysis: Each concentration of the spiked urine is analyzed using the opioid

immunoassay according to the manufacturer's instructions. A negative control (drug-free

urine) and positive controls (urine spiked with known concentrations of morphine or other

target opiates) are run alongside the test samples.

Determination of Cross-Reactivity: The concentration of the test compound that produces a

result equivalent to the assay's cutoff concentration for the target opiate (e.g., 300 ng/mL for

morphine) is determined. The percent cross-reactivity is then calculated using the following

formula:

% Cross-Reactivity = (Cutoff Concentration of Target Analyte / Concentration of Test

Compound giving a response equal to the cutoff) x 100
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Logical Flow of Urine Drug Screening
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Initial Screening

Result Interpretation

Confirmatory Testing
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Opioid Immunoassay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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